Cas no 116511-07-0 (8-acetamido-7-oxophenoxazine-2-carboxylic acid)

• Product name: 8-acetamido-7-oxophenoxazine-2-carboxylic acid
• CAS No: 116511-07-0
• MF: C₁₅H₁₀N₂O₅
• MW: 298.25030374527
• CID: 2614807
• PubChem ID: 71339187

8-acetamido-7-oxophenoxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-acetamido-7-oxophenoxazine-2-carboxylic acid
• 2-ACETAMIDO-3-OXO-3H-PHENOXAZINE-8-CARBOXYLIC ACID
• CHEMBL2311998
• DTXSID70766666
• Carboxyexfoliazone
• 116511-07-0

• Inchi： InChI=1S/C15H10N2O5/c1-7(18)16-9-5-11-14(6-12(9)19)22-13-3-2-8(15(20)21)4-10(13)17-11/h2-6H,1H3,(H,16,18)(H,20,21)
• InChI Key： XYAHGPPEMKOZBC-UHFFFAOYSA-N
• SMILES： CC(=O)NC1=CC2=NC3=C(C=CC(=C3)C(=O)O)OC2=CC1=O

Computed Properties

• Exact Mass: 298.05897142g/mol
• Monoisotopic Mass: 298.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines